2-(6-methoxy-1H-benzo[d]imidazol-1-yl)ethanol

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2-(6-methoxybenzimidazol-1-yl)ethanol
• InChI: InChI=1S/C10H12N2O2/c1-14-8-2-3-9-10(6-8)12(4-5-13)7-11-9/h2-3,6-7,13H,4-5H2,1H3
• InChI Key: RARMFNNPEVJWJK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=CN2CCO

Description

2-(6-methoxy-1H-benzo[d]imidazol-1-yl)ethanol is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-((2-amino-5-methoxyphenyl)amino)ethanol (914 mg, 5.01 mmol) in THF (30 mL), formic acid (0.19 mL, 5.01 mmol) was added. After stirring at 80° C. for 30 min the reaction was allowed to reach rt and basified with conc. aq.NaHCO3-solution. The aq. layer was extracted with DCM (5×). The combined org. layers were dried (MgSO4), filtered and the solvent was removed under reduced pressure to yield 2-(6-methoxy-1H-benzo[d]imidazol-1-yl)ethanol as a brown oil which was used as such in the next step. LC-MS conditions B: tR=0.30 min, [M+H]+=193.13.